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Get Quote

MS049 is a potent, selective, and cell-active dual inhibitor of protein arginine methyltransferases PRMT4

(also known as CARM1) and PRMT6. It demonstrates excellent selectivity over a broad range of other

epigenetic targets. [1] [2]

The table below summarizes the core biochemical and physical properties of MS049 for easy reference.

Property

Description

Primary Targets

ICso (Cell-free)

Molecular Weight

Molecular Formula

Synonyms

CAS No.

SDF

PRMT4/CARM1, PRMT6 [1] [2]
PRMT4: 34 nM; PRMT6: 43 nM [2]
321.29 g/mol (dihydrochloride salt) [2]
C15H26CI2N20 [2]

N/A [2]

2095432-59-8 [2]

Available for download on vendor sites [2]

In Vitro Experimental Protocols
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The following validated experimental protocols can be used as a starting point for your research.

Cellular Activity Assessment

This protocol measures the inhibition of cellular methyltransferase activity, demonstrated in HEK293 cells.

[2]

e Cell Line: HEK293 cells

e Culture Medium: DMEM supplemented with 10% FBS, penicillin (100 U/mL), and streptomycin (100
pg/mL)

e Seeding Density: 3,000 cells/well in a 96-well plate

¢ Treatment: MS049 at concentrations of 0, 1, 10, and 50 uM

¢ Incubation Time: 96 hours

¢ Analysis Method: Confluency measured using IncuCyte ZOOM live-cell imaging device and software

[2]

Target Engagement and Downstream Effects

This protocol can be used to demonstrate direct cellular target engagement and its functional consequences,

as shown in MDA-MB-231 breast cancer cells. [3]

e Cell Line: MDA-MB-231 cells

¢ Treatment: MS049 (concentration range used in study [3])

¢ Readout: Immunoblotting analysis shows a dose-dependent decrease in LSD1 protein levels, a
substrate of CARML1, confirming on-target activity. [3]

Troubleshooting Common Issues

The table below addresses potential experimental challenges and solutions.

Issue Possible Cause Solution

Low signal-to- Cytotoxicity masking Check cell confluency and health via phase-contrast
noise in cell-based specific inhibition imaging (e.g., IncuCyte). Optimize compound
assays concentration and treatment duration. [2]
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Issue Possible Cause Solution

Unexpected Off-target effects or Confirm assay selectivity. MS049 shows excellent
protein level downstream selectivity over other methyltransferases, demethylases,
changes consequences and reader proteins at 200 pM. [2]

Poor solubility in Hydrophobic nature Prepare a fresh DMSO stock solution (e.g., 56 mg/mL).
aqueous buffers of compound For in vivo work, use validated formulations like 5%
DMSO, 40% PEG300, 5% Tween-80, 50% ddH20. [2]

Inconsistent Cell line-specific Verify the expression levels of PRMT4 and PRMTG6 in
cellular results expression of PRMT your cell model. Be aware that different CARML1 spliced
isoforms isoforms can have distinct subcellular localizations and

functions. [4]

Experimental Workflow Diagram

The following diagram illustrates a logical workflow for a typical cellular experiment using MS049, from

setup to data analysis.
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Key Biological Context for Experimental Design
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e Cellular Consequences: Inhibition of PRMT4/CARM1 and PRMT6 with MS049 reduces levels of
specific histone marks like H3R2me2a and non-histone substrates like Med12me2a. [2] This can
influence diverse processes including transcription, RNA processing, and metabolism. [4]

¢ Inhibitor Synergy: Research has identified crosstalk between CARM1 and other methyltransferases
like DOT1L. Combining a CARML1 inhibitor with a DOTLL inhibitor (e.g., EPZ-5676) can have a
stronger synergistic effect on inhibiting cell proliferation and increasing apoptosis. [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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